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Compound of Interest

Compound Name: Omeprazole acid

Cat. No.: B027885

An HPLC-UV method was developed and validated for the quantification of omeprazole in
human plasma. This method is simple, rapid, and cost-effective, making it suitable for routine
analysis in clinical and research settings.

Chromatographic Conditions

A summary of the validated HPLC method for omeprazole quantification is presented in the
table below.

Parameter Value

Acetonitrile : Phosphate buffer (pH 7.0) (40:60

Mobile Phase
viv)
Column C18 column (250 x 4.6 mm, 5 um)
Flow Rate 1.0 mL/min
Detection Wavelength 302 nm
Injection Volume 20 pL
Retention Time 4.6 minutes
Internal Standard Pantoprazole
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Method Validation

The developed method was validated according to international guidelines, and the results are
summarized below.

Validation Parameter Result

Linearity Range 0.1-10 pg/mL (r2 > 0.999)
Accuracy 98.7% - 101.2%

Precision (Intra-day) RSD < 2%

Precision (Inter-day) RSD < 3%

Limit of Detection (LOD) 0.03 pg/mL

Limit of Quantification (LOQ) 0.1 pg/mL

Recovery > 95%

Experimental Protocols
Preparation of Standard Solutions

e Stock Solution (100 pg/mL): Accurately weigh 10 mg of omeprazole and dissolve in 100 mL
of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to achieve concentrations of 0.1, 0.5, 1, 2, 5, and 10
pg/mL.

e Internal Standard (IS) Solution (10 pg/mL): Prepare a stock solution of pantoprazole (100
pg/mL) in methanol and dilute to 10 pg/mL with the mobile phase.

Sample Preparation

This protocol utilizes a protein precipitation method for sample clean-up.

e Pipette 500 pL of human plasma into a microcentrifuge tube.
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Add 50 pL of the internal standard solution (10 pg/mL pantoprazole).
Add 1 mL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

Reconstitute the residue with 200 pL of the mobile phase.

Inject 20 pL of the reconstituted sample into the HPLC system.
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Sample Preparation
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Caption: Experimental workflow for omeprazole quantification in human plasma.
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Logical Relationships of Method Validation

The validation of an analytical method ensures its reliability for the intended application. The
relationship between key validation parameters is illustrated below.
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Caption: Logical relationship of HPLC method validation parameters.

« To cite this document: BenchChem. [HPLC method for omeprazole quantification in human
plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027885#hplc-method-for-omeprazole-quantification-
in-human-plasmal

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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